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Compound of Interest

Amylotetraose; Fujioligo 450;
Compound Name:
alpha-1,4-Tetraglucose

CAS No.: 9036-88-8

Cat. No.: B1593421

Get Quote

Executive Summary: The "Purity Trap" in
Carbohydrate Sourcing[1]

"Fujioligo 450" is a nomenclature often encountered in carbohydrate research, particularly in
studies involving amylase kinetics and anti-inflammatory pathways (ICAM-1 inhibition).[1][2]
However, a critical ambiguity exists in the commercial landscape that can compromise
experimental reproducibility.[1]

Fujioligo 450 is technically a trade name (Nihon Shokuhin Kako Co., Ltd.) for a maltotetraose-
rich syrup used in food science.[1] However, in high-precision biomedical research, the term is
frequently used as a synonym for Maltotetraose (G4), the specific tetrasaccharide molecule,
often requiring >98% purity.[1]

This guide objectively compares "Fujioligo 450" from industrial sources against high-purity
"Maltotetraose" from analytical vendors.[1] It provides a self-validating framework to ensure you
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are using the correct grade for your specific application—preventing the common error of using
a crude oligomer mixture in sensitive cell-signaling assays.[1]

Comparative Analysis of Commercial Sources

The following table contrasts the two primary classes of "Fujioligo 450" available on the market.

Table 1: Technical Specification Comparison

Feature

Source Type A: Analytical
Grade

Source Type B:
Industrial/Food Grade

Primary Vendors

MedChemExpress (MCE),
Cayman Chemical, Santa Cruz
Biotech

Nihon Shokuhin Kako (NSK),
Bulk Food Ingredient Suppliers

Product Name

Maltotetraose (Standard);

Amylotetraose

Fujioligo® #450; High-

Maltotetraose Syrup

Chemical Identity

Single Chemical Entity
(C24H42021)

Complex Mixture
(Maltodextrin)

Purity (G4 Content)

> 98% (HPLC)

~40-60% (Balance: G3, G5,
G6, Dextrins)

Physical Form

White Crystalline Powder

Viscous Syrup or Spray-dried
Powder

Endotoxin Levels

Controlled (< 0.1 EU/mg often

available)

Not Controlled (High risk for

cell culture)

Primary Application

ICAM-1 Inhibition Assays,
Amylase Kinetics,

Crystallography

Food Texture, Sweetener,
Prebiotic Studies

Cost Estimation

High (~$50-100/ 10 mg)

Low (Bulk pricing)

Expert Insight: Causality in Experimental Failure

e The Error: Using Source Type B (Industrial) in a cell-based ICAM-1 assay.
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+ The Consequence: The presence of lower molecular weight sugars (glucose, maltose) and
higher oligomers (maltopentaose) in the industrial mixture introduces osmotic stress and
non-specific metabolic noise, masking the specific anti-inflammatory effect of the
tetrasaccharide.[1] Furthermore, uncontrolled endotoxin levels in food-grade material will
artificially spike ICAM-1 expression, directly contradicting the inhibitory effect you are trying
to measure.[1]

Decision Matrix & Workflow

Use the following logic flow to determine the correct source material for your study.

Select Application

Is the assay Cell-Based
(e.g., ICAM-1 Inhibition)?

Is this for Enzyme Kinetics
(Amylase)?

Is this for Food Formulation

Yes (Km determinati o
es (Km determination) or Prebiotic Gut Model?

No (Unknown Application) [Yes

REQUIREMENT: REQUIREMENT:
Analytical Grade Maltotetraose Industrial Fujioligo #450
(>98% Purity, Low Endotoxin) (Syrup/Mixture OK)

MANDATORY VALIDATION:
Perform HPLC-RI Check
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Figure 1: Decision matrix for selecting the appropriate Fujioligo 450 source based on
experimental sensitivity.

Self-Validating Experimental Protocols

To ensure scientific integrity, you must validate your source material before committing to
expensive long-term studies.[1]

Protocol A: Purity Verification via HPLC-RI

Objective: Confirm if your "Fujioligo 450" is a pure compound or a mixture.[1] Why: UV
detection is ineffective for maltotetraose (lack of chromophores).[1] Refractive Index (RI) or
Charged Aerosol Detection (CAD) is required.[1]

e Column: Amino-bonded silica column (e.g., Shodex Asahipak NH2P-50 4E), 4.6 x 250 mm.
o Mobile Phase: Acetonitrile:Water (70:30 v/v), isocratic elution.[1]
e Flow Rate: 1.0 mL/min.
e Temperature: 30°C.
o Detection: Refractive Index (RI) Detector.
o Sample Prep: Dissolve 10 mg of sample in 1 mL mobile phase. Filter (0.22 pum).[1]
« Validation Criteria:
o Pass: Single sharp peak at retention time ~12-14 min (varies by column).

o Fail: Multiple peaks indicating G1-G3 (faster elution) or G5+ (slower elution).

Protocol B: Functional Bioassay (ICAM-1 Inhibition)

Objective: Validate biological activity of High-Purity Maltotetraose. Mechanism: Maltotetraose
inhibits the NF-kB signaling pathway, preventing the upregulation of ICAM-1 induced by TNF-a.

[1][2]
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Figure 2: Mechanism of Action.[1] Maltotetraose suppresses ICAM-1 expression by inhibiting
NF-kB nuclear translocation.[1]

Step-by-Step Methodology:
e Cell Line: MOVAS-1 (Mouse Vascular Smooth Muscle Cells) or HUVEC.[1]

e Pre-treatment: Seed cells in 6-well plates. Upon reaching 80% confluence, treat with Pure
Maltotetraose (Source A) at concentrations of 10, 50, and 100 uM for 2 hours.

o Control: Vehicle (Media only).[1]
o Negative Control:[1] Maltose or Glucose (to prove G4 specificity).[1]
e Induction: Add TNF-a (10 ng/mL) to the media and incubate for 6-12 hours.

» Readout (Western Blot):

o

Lyse cells using RIPA buffer with protease inhibitors.[1]

[¢]

Run SDS-PAGE and transfer to membrane.[1]

[¢]

Probe with Anti-ICAM-1 primary antibody.[1]

[e]

Normalize to (-actin.[1]

e Self-Validation Check:
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o Valid Result: TNF-a alone shows strong ICAM-1 band.[1] TNF-a + Maltotetraose shows
dose-dependent reduction in band intensity.[1]

o Invalid Result (Source Issue): If "Maltotetraose" fails to inhibit, or causes cell death,
suspect Endotoxin contamination (common in Source B) or incorrect chain length (G4
degradation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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